N-(Pyrrolidin-3-yl)isoquinolin-5-amine
Cat. No. B8336497
M. Wt: 213.28 g/mol
InChI Key: HOTGJYAYVQJOMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08071779B2
Procedure details
Reaction of tert-butyl 3-oxopyrrolidine-1-carboxylate and isoquinolin-5-amine using the method of Example 3 followed by deprotection using the method of Example 4 afforded the title compound.
Name
Identifiers
|
REACTION_CXSMILES
|
O=[C:2]1[CH2:6][CH2:5][N:4](C(OC(C)(C)C)=O)[CH2:3]1.[CH:14]1[C:23]2[CH:22]=[CH:21][CH:20]=[C:19]([NH2:24])[C:18]=2[CH:17]=[CH:16][N:15]=1>>[NH:4]1[CH2:5][CH2:6][CH:2]([NH:24][C:19]2[C:18]3[CH:17]=[CH:16][N:15]=[CH:14][C:23]=3[CH:22]=[CH:21][CH:20]=2)[CH2:3]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CN(CC1)C(=O)OC(C)(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1=NC=CC=2C(=CC=CC12)N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1CC(CC1)NC=1C=2C=CN=CC2C=CC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
